Cas no 2120700-04-9 (Ethyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate)

• Product Name: Ethyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate
• CAS No: 2120700-04-9
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 5656147
• PubChem ID: 165901339
• Update Time: 2025-06-08

Ethyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2120700-04-9
• EN300-27724815
• ethyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate
• Ethyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate

• Inchi： 1S/C12H13N3O2S/c1-3-17-11(16)9-6-4-5-8(14-9)10-7(2)18-12(13)15-10/h4-6H,3H2,1-2H3,(H2,13,15)
• InChI Key： JWMDMJBECYYOIC-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C)C1C=CC=C(C(=O)OCC)N=1

Computed Properties

• Exact Mass: 263.07284784g/mol
• Monoisotopic Mass: 263.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Additional information on Ethyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate

Ethyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate (CAS No. 2120700-04-9): A Comprehensive Overview

Ethyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate, with the CAS number 2120700-04-9, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both pyridine and thiazole moieties in its molecular structure suggests a rich chemical reactivity, making it a valuable candidate for further investigation.

The compound's name provides a detailed insight into its chemical composition. The term Ethyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate indicates a pyridine ring substituted at the 6-position with an ethyl ester group, and at the 2-position with a thiazole ring that carries an amino group at the 2-position and a methyl group at the 5-position. This specific arrangement of functional groups makes it an intriguing subject for synthetic chemists and pharmacologists alike.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Pyridine and thiazole are two of the most widely used heterocycles in pharmaceuticals due to their ability to form stable complexes with biological targets. The combination of these two heterocycles in Ethyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate suggests that it may exhibit multiple binding interactions, which could be exploited for therapeutic purposes.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of bioactive molecules. The pyridine ring can serve as a scaffold for further functionalization, allowing chemists to attach various pharmacophores that can interact with biological receptors. For instance, modifications at the 6-position could introduce polar or charged groups that enhance binding affinity to target proteins or enzymes.

The thiazole moiety is particularly interesting due to its presence in numerous bioactive natural products and synthetic drugs. Its sulfur atom provides a site for hydrogen bonding and can participate in π-stacking interactions, which are crucial for drug-receptor binding. The amino group on the thiazole ring further expands the compound's potential for interaction with biological targets, offering multiple sites for functionalization.

In terms of synthetic methodology, Ethyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate can be synthesized through various routes. One common approach involves the condensation of ethyl acetoacetate with a suitable thiazole derivative followed by cyclization and subsequent functionalization. These synthetic strategies have been refined over the years and are well-documented in the literature.

The compound's potential applications extend beyond simple intermediates. Researchers have explored its use in developing novel therapeutic agents targeting various diseases. For example, studies have shown that derivatives of this compound exhibit antimicrobial properties, making them candidates for treating infections caused by resistant bacteria. Additionally, their structural features suggest potential activity against inflammatory diseases and cancer.

The pharmacological evaluation of Ethyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate has been ongoing, with several research groups reporting promising results. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in disease pathways, while animal models have shown potential therapeutic effects without significant side effects. These findings have spurred further interest in exploring its full therapeutic spectrum.

The compound's solubility and stability are also important factors to consider in drug development. Ethyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate has been found to be reasonably soluble in common organic solvents, which facilitates its use in synthetic protocols. Its stability under various conditions ensures that it can be stored and handled effectively during research and development processes.

Future directions in the study of Ethyl 6-(2-amino-5-methyl-1,3-thiazol-4-yloxy)pyridinecarboxylic acid ethylester include exploring its role in drug discovery programs aimed at identifying new therapeutics for unmet medical needs. Advances in computational chemistry and high-throughput screening technologies may accelerate the process of identifying lead compounds derived from this scaffold.

In conclusion, Ethyl 6-(2-amino-methylthiazolium-pyridinato(2-c))carboxylic acid ethylester (CAS No. 2120700_04_9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.